Cas no 70361-61-4 (Methyl D-cysteinate hydrochloride)

• Product Name: Methyl D-cysteinate hydrochloride
• CAS No: 70361-61-4
• MF: C₄H₁₀ClNO₂S
• MW: 171.6456990242
• MDL: MFCD00672724
• CID: 561954
• PubChem ID: 87560279
• Update Time: 2025-06-26

Methyl D-cysteinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Cysteine,methyl ester, hydrochloride (1:1)
• (S)-methyl 2-amino-3-mercaptopropanoate
• (S)-Methyl 2-amino-3-mercaptopropanoate hydrochloride
• D-Cysteine Methyl Ester Hydrochloride
• H-D-Cys-Ome.HCl
• H-D-Cys-OMe·HCl
• H-D-Cys-OMe•HCl
• METHYL 2-AMINO-3-MERCAPTOPROPANOATE HYDROCHLORIDE
• Cys-OMe*HCl
• cysteine methyl ester hydrochloride
• DL-cysteine methyl ester hydrochloride
• hydrochloride of cysteine methylester
• L-cysteine methylester hydrochloride
• methionine methyl ester hydrochloride
• methyl cysteinate hydrochloride
• (S)-Cysteine methyl ester hydrochloride
• methyl D-cysteinate hydrochloride
• (S)-METHYL 2-AMINO-3-MERCAPTOPROPANOATE HCL
• methyl (2S)-2-amino-3-sulfanylpropanoate hydrochloride
• D-Cysteine, methyl ester, hydrochloride
• AK155885
• WHOHXJZQBJXAKL-AENDTGMFSA-N
• ST2402869
• D-Cysteine,methyl ester, hydrochloride
• A866624
• SCHEMBL1681697
• HY-W018865
• METHYL2-AMINO-3-MERCAPTOPROPANOATEHYDROCHLORIDE
• AKOS015845939
• CS-W020211
• MFCD00672724
• C2174
• DS-3179
• 70361-61-4
• (S)-Cysteine methyl ester hydrochloride; Methyl D-cysteinate hydrochloride
• methyl (2S)-2-amino-3-sulfanylpropanoate;hydrochloride
• Methyl D-cysteinate hydrochloride

• MDL： MFCD00672724
• Inchi： 1S/C4H9NO2S.ClH/c1-7-4(6)3(5)2-8;/h3,8H,2,5H2,1H3;1H/t3-;/m1./s1
• InChI Key： WHOHXJZQBJXAKL-AENDTGMFSA-N
• SMILES： Cl.SC[C@H](C(=O)OC)N

Computed Properties

• Exact Mass: 171.01200
• Monoisotopic Mass: 171.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.3

Experimental Properties

• Color/Form: 。
• Melting Point: 140 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 3 ° (C=20, MeOH)
• Water Partition Coefficient: almost transparency
• PSA: 91.12000
• LogP: 0.91880
• Sensitiveness: Easily absorb moisture
• Solubility: 。
• Vapor Pressure: No data available

Methyl D-cysteinate hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/38
• Safety Instruction： 26-28-36
• Hazardous Material Identification：
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl D-cysteinate hydrochloride

Methyl D-cysteinate hydrochloride (CAS No. 70361-61-4): A Comprehensive Overview

Methyl D-cysteinate hydrochloride, with the chemical formula C₅H₉ClNOS, is a significant compound in the field of pharmaceutical chemistry and biochemistry. Its CAS number, 70361-61-4, uniquely identifies it in scientific literature and databases, underscoring its importance in research and development. This compound has garnered considerable attention due to its potential applications in various therapeutic areas, particularly in the synthesis of novel drugs and the study of metabolic pathways.

The structure of methyl D-cysteinate hydrochloride features a methoxy group attached to the sulfur atom of D-cysteine, which is further protonated to form the hydrochloride salt. This structural configuration imparts unique chemical properties that make it a valuable intermediate in organic synthesis. The presence of both polar and non-polar functional groups allows for diverse interactions with biological molecules, making it a versatile building block in drug design.

Recent advancements in medicinal chemistry have highlighted the role of methyl D-cysteinate hydrochloride in the development of targeted therapies. Its ability to modulate enzymatic activities and cellular signaling pathways has been explored in several preclinical studies. For instance, researchers have investigated its potential as an antioxidant agent, leveraging its ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property is particularly relevant in the context of aging and age-related diseases, where oxidative stress plays a pivotal role.

In addition to its antioxidant properties, methyl D-cysteinate hydrochloride has shown promise in the treatment of neurodegenerative disorders. Studies suggest that it may help mitigate neuroinflammation and protect neurons from excitotoxicity, two key pathological mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier has further enhanced its appeal as a potential therapeutic agent for central nervous system disorders.

The pharmaceutical industry has also explored methyl D-cysteinate hydrochloride as a precursor in the synthesis of more complex molecules. Its structural features make it an ideal candidate for derivatization, allowing chemists to create novel compounds with tailored biological activities. This flexibility has led to several patents being filed for derivatives of methyl D-cysteinate hydrochloride that exhibit enhanced efficacy or reduced side effects compared to existing drugs.

From a synthetic chemistry perspective, methyl D-cysteinate hydrochloride serves as a crucial intermediate in multi-step reactions. Its reactivity with various electrophiles and nucleophiles enables the construction of complex scaffolds essential for drug development. The compound's stability under different reaction conditions makes it a reliable choice for industrial-scale synthesis, ensuring consistent quality and yield.

The biopharmaceutical applications of methyl D-cysteinate hydrochloride extend beyond its use as an intermediate. Research indicates that it may have immunomodulatory effects, making it a candidate for therapies targeting autoimmune diseases. By modulating immune cell function, this compound could help restore immune balance and reduce inflammation without compromising the body's ability to fight infections.

Environmental science has also benefited from the study of methyl D-cysteinate hydrochloride. Its degradation products have been analyzed for their impact on aquatic ecosystems, revealing insights into its environmental footprint. These studies are crucial for developing sustainable practices in pharmaceutical manufacturing, ensuring that compounds like methyl D-cysteinate hydrochloride do not pose undue risks to ecosystems.

The future directions for research on methyl D-cysteinate hydrochloride are multifaceted. Ongoing studies aim to uncover new therapeutic applications by exploring its interactions with different biological targets. Advances in computational chemistry and molecular modeling are expected to accelerate the discovery process by predicting how modifications to its structure will affect its biological activity.

In conclusion, methyl D-cysteinate hydrochloride (CAS No. 70361-61-4) is a multifaceted compound with significant potential in pharmaceuticals, biotechnology, and environmental science. Its unique chemical properties and diverse applications make it a cornerstone of modern research efforts aimed at improving human health and sustainability. As scientific understanding continues to evolve, the role of this compound is likely to expand even further, solidifying its place as a key player in the chemical sciences.